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Compound of Interest

Compound Name: 3,4'-Oxydianiline

Cat. No.: B046408

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-(4-aminophenoxy)aniline, with a focus on its molecular weight and relevant
experimental protocols. This document is intended for researchers, scientists, and
professionals in drug development and materials science who are interested in the
characterization and application of this molecule.

Quantitative Data Summary

The following table summarizes the key quantitative data for 3-(4-aminophenoxy)aniline, also
known by its synonyms 3,4'-Diaminodiphenyl Ether and 3,4'-Oxydianiline.[1]

Property Value Source(s)
Molecular Weight 200.24 g/mol [1112][3]
Molecular Formula C12H12N20 [11[3]

CAS Number 2657-87-6 [2][3]
Melting Point 67-71 °C [2]

Boiling Point 384.7 °C at 760 mmHg [2]

207 °C at 1 mmHg

Monoisotopic Mass 200.094963011 Da [1]
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-(4-aminophenoxy)aniline are crucial
for its application in research and development.

2.1. Synthesis via Hydrogenation

A common method for the synthesis of 3,4'-Oxydianiline is through the hydrogenation of 3-
Amino-4'-nitrodiphenyl ether.[4]

Materials and Equipment:

100 mL reaction flask

e FB (Flow Bubble) generator

o Palladium on alumina spheres (0.5% Pd, 2-4 mm)
e 3-Amino-4'-nitrodiphenyl ether

o Ethyl acetate

e Hydrogen gas

e Gas chromatograph (GC) for reaction monitoring
» Rotary evaporator

Procedure:

» Dissolve 10 mmol of 3-Amino-4'-nitrodiphenyl ether in 80 mL of ethyl acetate in the reaction
flask.

e Heat the solution to 30 °C.

¢ Introduce hydrogen gas into the reaction system using the FB generator at a flow rate of 5
mL/min in the presence of 0.3 mmol (3 mol%) of palladium on alumina spheres.
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» Monitor the progress of the reaction periodically by taking samples and analyzing them using
GC.

e Once the hydrogenation is complete, remove the ethyl acetate using a vacuum evaporator to
obtain high purity 3,4'-diaminodiphenyl ether.[4]

2.2. Analytical Protocol: High-Performance Liquid Chromatography (HPLC)

The purity and concentration of 3-(4-aminophenoxy)aniline can be determined using a reverse-
phase HPLC method.[3]

Materials and Equipment:

HPLC system with a UV detector

Newcrom R1 HPLC column (or equivalent C18 column)

Acetonitrile (MeCN)

Water

Phosphoric acid (or formic acid for Mass-Spec compatible applications)

Sample of 3-(4-aminophenoxy)aniline
Procedure:

o Prepare the mobile phase by mixing acetonitrile, water, and a small amount of phosphoric
acid. For MS compatibility, substitute phosphoric acid with formic acid.[3]

e Dissolve a known amount of 3-(4-aminophenoxy)aniline in the mobile phase to prepare the
sample solution.

o Set the flow rate and column temperature on the HPLC system.

e Inject the sample solution into the HPLC system.
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» Monitor the elution of the compound using the UV detector. The retention time will be
characteristic of 3-(4-aminophenoxy)aniline under the specific chromatographic conditions.

e This method is scalable and can be adapted for preparative separation to isolate impurities.

[3]
Visualizations
3.1. Chemical Structure
The following diagram illustrates the molecular structure of 3-(4-aminophenoxy)aniline.
Chemical structure of 3-(4-aminophenoxy)aniline.
3.2. Synthesis Workflow

The diagram below outlines the key steps in the synthesis of 3-(4-aminophenoxy)aniline via
hydrogenation.
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Workflow for the synthesis of 3-(4-aminophenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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